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Compound of Interest

Compound Name: 3-Diethylamino-1-propanol

Cat. No.: B1329568

This document serves as a comprehensive technical resource for researchers, scientists, and
professionals in drug development, detailing the core physicochemical properties of 3-
Diethylamino-1-propanol (CAS 622-93-5). It provides a structured overview of its boiling point
and density, outlines a relevant experimental synthesis protocol, and includes a visualization of
the synthetic workflow.

Physicochemical Data

The boiling point and density of 3-Diethylamino-1-propanol are critical parameters for its
application in chemical synthesis and formulation. The following table summarizes these
properties as reported in the literature.

Property Value Conditions Reference(s)
Boiling Point 81-83 °C at 15 mmHg [1][2]

166 °C at 760 mmHg

189.55 °C (462.7 K) Not specified [3]

Density 0.884 g/mL at 25 °C [1][2]

Experimental Protocols
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While specific experimental procedures for the determination of boiling point and density for 3-
Diethylamino-1-propanol are not detailed in the cited literature, a standard method for its
synthesis via reductive amination is well-established. The following protocol, adapted for the
synthesis of a related amino alcohol, illustrates a common methodology in this chemical class.

Protocol: Synthesis of a 3-(Dialkylamino)-1-propanol via Reductive Amination

This protocol describes the synthesis of a 3-(dialkylamino)-1-propanol derivative from an
aldehyde and a secondary amine using sodium borohydride as the reducing agent.

Materials:

e Aldehyde (e.g., 3-hydroxypropanal)

e Secondary Amine (e.g., Diethylamine)

e Methanol (MeOH)

e Sodium borohydride (NaBHa)

e 1 M Sodium hydroxide (NaOH)

e Dichloromethane (CH2Cl2)

e Anhydrous magnesium sulfate (MgSQOa)
e Brine (saturated NaCl solution)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve the
aldehyde (1.0 eq) and diethylamine (1.2 eq) in methanol.

e Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation
of the intermediate imine.

e Reduction: Cool the reaction mixture to 0 °C using an ice bath. Slowly add sodium
borohydride (1.5 eq) in portions, ensuring the internal temperature remains below 10 °C.
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e Reaction Completion: After the complete addition of sodium borohydride, remove the ice
bath and allow the mixture to stir at room temperature for an additional 12-16 hours.

e Quenching: Carefully quench the reaction by the slow addition of a 1 M aqueous solution of
sodium hydroxide.

o Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times
with dichloromethane.

e Washing and Drying: Combine the organic layers and wash with brine. Dry the combined
organic phase over anhydrous magnesium sulfate.

e Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure
using a rotary evaporator.

 Purification: The resulting crude product can be purified by vacuum distillation to yield the
pure 3-(diethylamino)-1-propanol.

Visualized Experimental Workflow

The logical flow of the synthesis described above can be visualized as a directed graph,
outlining the progression from starting materials to the final purified product.
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Reaction Phase
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Caption: Experimental workflow for the synthesis of 3-Diethylamino-1-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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